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Compound of Interest

Compound Name: NCGC00244536

Cat. No.: B15583854 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
NCGC00244536 is a potent and selective inhibitor of KDM4B, a histone demethylase.[1][2][3] It

plays a significant role in epigenetic regulation and has emerged as a target in cancer

research, particularly in prostate cancer.[1][2][3] Accurate and consistent preparation of stock

solutions is critical for reliable experimental results. These application notes provide a detailed

protocol for the preparation of NCGC00244536 stock solutions in dimethyl sulfoxide (DMSO).

Compound Information
A summary of the key physical and chemical properties of NCGC00244536 is provided in the

table below.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15583854?utm_src=pdf-interest
https://www.benchchem.com/product/b15583854?utm_src=pdf-body
https://www.medchemexpress.com/NCGC00244536.html
https://www.frontiersin.org/journals/cell-and-developmental-biology/articles/10.3389/fcell.2021.790129/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC4578295/
https://www.medchemexpress.com/NCGC00244536.html
https://www.frontiersin.org/journals/cell-and-developmental-biology/articles/10.3389/fcell.2021.790129/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC4578295/
https://www.benchchem.com/product/b15583854?utm_src=pdf-body
https://www.benchchem.com/product/b15583854?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15583854?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₂₅H₂₂N₂O₂ [1][4]

Molecular Weight 382.45 g/mol [1]

CAS Number 2003260-55-5 [1][4]

Appearance
Light yellow to green-yellow

solid
[1]

Purity ≥98% [4]

Solubility in DMSO
NCGC00244536 is soluble in DMSO.[1][4][5] It is important to use fresh, anhydrous

(hygroscopic) DMSO, as moisture can significantly impact solubility.[1][5][6] Sonication may be

required to fully dissolve the compound.[1][6]

Solvent Solubility Reference

DMSO ≥10 mg/mL [4]

36.67 mg/mL (95.88 mM) [1][6]

76 mg/mL (198.71 mM) [5]

Experimental Protocol: Preparation of a 10 mM
Stock Solution
This protocol describes the preparation of a 10 mM stock solution of NCGC00244536 in

DMSO.

Materials:

NCGC00244536 powder

Anhydrous Dimethyl Sulfoxide (DMSO)
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Microcentrifuge tubes or vials

Calibrated analytical balance

Pipettes

Vortex mixer

Sonicator (optional)

Procedure:

Equilibrate: Allow the vial of NCGC00244536 powder to reach room temperature before

opening to prevent condensation.

Weighing: Accurately weigh the desired amount of NCGC00244536 powder using a

calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 3.82 mg of the compound.

Dissolution:

Add the appropriate volume of anhydrous DMSO to the vial containing the weighed

powder.

Vortex the solution for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the vial for 5-10 minutes in a water bath.

Verification: Visually inspect the solution to ensure that all the solid has dissolved and the

solution is clear.

Aliquoting: Aliquot the stock solution into smaller, single-use volumes in microcentrifuge

tubes. This will prevent repeated freeze-thaw cycles which can degrade the compound.

Storage: Store the aliquots at -20°C or -80°C for long-term storage.

Stock Solution Preparation Table
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The following table provides the required mass of NCGC00244536 to prepare stock solutions

of various concentrations and volumes.

Desired Concentration Volume
Mass of NCGC00244536
Required

1 mM 1 mL 0.382 mg

5 mM 1 mL 1.91 mg

10 mM 1 mL 3.82 mg

1 mM 5 mL 1.91 mg

5 mM 5 mL 9.55 mg

10 mM 5 mL 19.1 mg

1 mM 10 mL 3.82 mg

5 mM 10 mL 19.1 mg

10 mM 10 mL 38.2 mg

Storage and Stability
Proper storage of both the powdered compound and the DMSO stock solution is crucial for

maintaining its activity.

Form
Storage
Temperature

Stability Reference

Powder -20°C 3 years [1]

4°C 2 years [1]

In DMSO -80°C 1 year [1]

-20°C 6 months [1]

Note: It is recommended to use the stock solution within 6 months when stored at -20°C and

within 1 year when stored at -80°C.[1] Avoid repeated freeze-thaw cycles.
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Experimental Workflow
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Caption: Workflow for preparing NCGC00244536 stock solution.
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Caption: Inhibition of KDM4B by NCGC00244536.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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